1-Bromo-3-(1-phenylvinyl)benzene

• CAS RN: 29265-79-0
• Molecular Formula: C14H11Br
• Molecular Weight: 259.14 g/mol
• IUPAC Name: 1-bromo-3-(1-phenylethenyl)benzene
• InChI: InChI=1S/C14H11Br/c1-11(12-6-3-2-4-7-12)13-8-5-9-14(15)10-13/h2-10H,1H2
• InChI Key: HQCHACPYCVFYRS-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=CC=C1)C2=CC(=CC=C2)Br

Description

1-Bromo-3-(1-phenylvinyl)benzene is a useful research compound. Its molecular formula is C14H11Br and its molecular weight is 259.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromobenzophenone (2.2 g, 8.5 mmol, 1 eq) in 20 mL of dry tetrahydrofuran at 0° C. under N2 atmosphere, was added a toluene solution of the Tebbe's reagent (17 mL of 0.5 M solution, 8.5 mmol, 1 eq.) and the mixture was allowed to warm to room temperature. The reaction mixture was examined after 20 min by TLC (cyclohexane/ethyl acetate 2%) which showed complete conversion to the desired product. Diethyl ether (50 mL) was added and some drops of NaOH 0.1 M aqueous solution was slowly added to quench the reaction. The mixture was dried over magnesium sulfate, passed through a pad of Celite and evaporated. The solid formed was triturated with cyclohexane and filtered; the solution was collected and concentrated under reduced pressure. The crude was purified by flash chromatography eluting with cyclohexane. 2.02 g of clean product was obtained as colorless liquid (yield: 91%).